Cas no 1481776-58-2 ((1-Ethoxy-4,4-dimethylcyclohexyl)methanamine)

• Product Name: (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine
• CAS No: 1481776-58-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5715868
• PubChem ID: 65051117
• Update Time: 2025-06-11

(1-Ethoxy-4,4-dimethylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1143859
• AKOS014383551
• CS-0285985
• 1481776-58-2
• (1-ethoxy-4,4-dimethylcyclohexyl)methanamine
• Cyclohexanemethanamine, 1-ethoxy-4,4-dimethyl-
• (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine

• Inchi： 1S/C11H23NO/c1-4-13-11(9-12)7-5-10(2,3)6-8-11/h4-9,12H2,1-3H3
• InChI Key： NJWMKLPWYMJOQT-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 237.8±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine

Chemical Profile of (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine (CAS No. 1481776-58-2)

(1-Ethoxy-4,4-dimethylcyclohexyl)methanamine, identified by its Chemical Abstracts Service number CAS No. 1481776-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and as an intermediate in the development of novel therapeutic agents.

The structural motif of (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine consists of a cyclohexane ring substituted with an ethoxy group at the 1-position and two methyl groups at the 4-position, linked to a methanamine moiety. This configuration imparts distinct steric and electronic properties to the molecule, making it a versatile building block for further chemical modifications. The presence of the ethoxy group enhances the compound's solubility in polar organic solvents, while the bulky methyl groups contribute to its stability under various reaction conditions.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The structural features of (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine make it an attractive candidate for exploring new pharmacophores. Researchers have been investigating its potential as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding affinity to enzymes and receptors involved in metabolic disorders and inflammation.

One of the most compelling aspects of (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine is its role in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its application in designing molecules with improved pharmacokinetic properties. The cyclohexane ring provides a rigid scaffold that can be modified to optimize bioavailability, while the methanamine group offers a site for further functionalization to enhance target specificity. These attributes have positioned this compound as a valuable asset in drug discovery pipelines.

The synthesis of (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Researchers have employed various strategies, including nucleophilic substitution reactions and cyclization processes, to construct the desired framework efficiently. The optimization of these synthetic routes has been crucial in achieving high yields and purity levels, ensuring that subsequent applications in drug development are based on high-quality starting materials.

From a biological perspective, derivatives of (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine have shown promising activity in preclinical studies. These studies have revealed potential therapeutic effects against a range of diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the molecular structure has allowed researchers to fine-map binding interactions with biological targets, leading to the identification of lead compounds with significant therapeutic potential.

The future prospects for (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine are vast and exciting. As computational methods and high-throughput screening technologies continue to advance, new opportunities for discovering novel derivatives will emerge. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical applications. This compound exemplifies how structural innovation can drive progress in pharmaceutical research.

In conclusion, (1-Ethoxy-4,4-dimethylcyclohexyl)methanamine (CAS No. 1481776-58-2) represents a significant advancement in medicinal chemistry and chemical biology. Its unique structural features and versatile reactivity make it an invaluable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.